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Compound of Interest

Compound Name: 1-Bromo-4-propylbenzene

Cat. No.: B1266215

An In-depth Technical Guide on the Physical Properties of 1-Bromo-4-propylbenzene

Introduction

1-Bromo-4-propylbenzene is a halogenated aromatic hydrocarbon consisting of a benzene
ring substituted with a bromine atom and a propyl group at the para position.[1] This compound
serves as a crucial intermediate in the synthesis of pharmaceuticals, agrochemicals, and
specialty chemicals.[1][2] Its utility in organic synthesis stems from the reactivity of the bromine
atom, which allows for a variety of substitution reactions.[1][2] Understanding the physical
properties of 1-Bromo-4-propylbenzene is essential for its handling, application in chemical
reactions, and for the development of new synthetic methodologies. This guide provides a
comprehensive overview of its key physical characteristics, detailed experimental protocols for
their determination, and a logical workflow for these procedures.

Core Physical Properties

The physical characteristics of 1-Bromo-4-propylbenzene are influenced by the interplay of
the aromatic ring, the alkyl chain, and the halogen substituent. These factors determine its
polarity, intermolecular forces, and consequently, its macroscopic properties.
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Property Value Units
Molecular Formula CoH11Br
Molecular Weight 199.09 g/mol
Appearance Clear c?lorless to slightly

yellow liquid
Boiling Point 225 °C (at 760 mmHg)
Melting Point -41.53 °C
Density 1.286 g/mL (at 25 °C)
Refractive Index 1.537 n20/D
Flash Point 96 °C (closed cup)
Vapor Pressure 4.7 Pa (at 25 °C)
Water Solubility 2.867 mg/L (at 20 °C)

Solubility in Organic Solvents

Readily soluble

Note: The presented data is a compilation from various sources.[3][4][5][6][71[8][9][10][11][12]

Experimental Protocols

Accurate determination of physical properties is fundamental in chemical research. The

following sections detail standardized experimental procedures for measuring the key physical

constants of liquid organic compounds like 1-Bromo-4-propylbenzene.

Boiling Point Determination (Thiele Tube Method)

The boiling point is a critical indicator of a liquid's purity.[3] The Thiele tube method is a

common and efficient technique for this measurement.[13][14]

Materials:

e Thiele tube
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High-boiling point mineral oil
Thermometer

Small test tube (fusion tube)
Capillary tube (sealed at one end)
Heating source (e.g., Bunsen burner)

Sample of 1-Bromo-4-propylbenzene

Procedure:

Fill the Thiele tube with mineral oil to a level just above the side arm.
Introduce a small amount of 1-Bromo-4-propylbenzene into the small test tube.
Place the sealed capillary tube, open end down, into the test tube containing the sample.

Attach the test tube to the thermometer, ensuring the sample is level with the thermometer
bulb.

Suspend the thermometer and test tube assembly in the Thiele tube.
Gently heat the side arm of the Thiele tube to ensure uniform heating via convection.[3]

Observe the capillary tube. The temperature at which a rapid and continuous stream of
bubbles emerges is the initial boiling point.[13]

The boiling point is officially recorded as the temperature at which the liquid just begins to
enter the capillary tube upon cooling.[14]

Density Determination (Pycnometer Method)

Density is a fundamental physical property that relates the mass of a substance to its volume.

[15] A pycnometer, or specific gravity bottle, is used for precise density measurements of

liquids.
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Materials:

e Pycnometer

e Analytical balance

o Constant temperature water bath

e Sample of 1-Bromo-4-propylbenzene
 Distilled water (for calibration)

o Acetone (for cleaning)

Procedure:

Thoroughly clean and dry the pycnometer.
e Weigh the empty, dry pycnometer and record its mass.[3]

 Fill the pycnometer with distilled water and place it in a constant temperature water bath
(e.g., 25 °C) to reach thermal equilibrium.[3]

o Ensure the pycnometer is completely full, then dry the exterior and weigh it.
o Empty and dry the pycnometer again.

 Fill the pycnometer with 1-Bromo-4-propylbenzene, bring it to the same temperature in the
water bath, dry the exterior, and weigh it.[3]

o Calculate the density of the sample using the recorded masses and the known density of
water at the experimental temperature.[3]

Refractive Index Determination (Abbe Refractometer)

The refractive index is a measure of how much light bends, or refracts, when it enters a
substance. It is a characteristic property of a substance and is often used to identify and
assess the purity of liquid samples.
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Materials:

Abbe refractometer

Constant temperature water bath

Sample of 1-Bromo-4-propylbenzene

Dropper

Lens paper and ethanol (for cleaning)

Procedure:

Ensure the prism of the Abbe refractometer is clean and dry.

» Calibrate the refractometer using a standard sample with a known refractive index.

e Using a dropper, place a small amount of 1-Bromo-4-propylbenzene onto the prism.

» Close the prism and allow the sample to come to the desired temperature, typically 20 °C, by
circulating water from a constant temperature bath.

e Look through the eyepiece and adjust the knob to bring the dividing line between the light
and dark fields into sharp focus at the crosshairs.

Read the refractive index value from the scale.

Visualization of Experimental Workflow

The following diagram illustrates the logical progression for the experimental determination of
the physical properties of 1-Bromo-4-propylbenzene.
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Workflow for Determining Physical Properties of 1-Bromo-4-propylbenzene
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Caption: Workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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